Cas no 79538-30-0 (Methyl 2,6-difluoro-4-methylbenzoate)

• Product Name: Methyl 2,6-difluoro-4-methylbenzoate
• CAS No: 79538-30-0
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD23135649
• CID: 1038854
• PubChem ID: 22967483
• Update Time: 2025-07-21

Methyl 2,6-difluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-4-methylbenzoate
• Methyl2,6-Difluoro-4-methylbenzoate
• 2428AC
• FCH2316251
• SY039516
• AX8241090
• ST24025155
• Methyl 2,6-difluoro-4-methylbenzoate (ACI)
• MFCD23135649
• DTXSID90629249
• AC2383
• SCHEMBL12121020
• A864846
• 79538-30-0
• AKOS016002342
• CS-12192
• CS-0455846
• DB-125076

• MDL： MFCD23135649
• Inchi： 1S/C9H8F2O2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,1-2H3
• InChI Key： UEZGFCDNTINKED-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC(C)=CC=1F)OC

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-difluoro-4-methylbenzoate

Methyl 2,6-difluoro-4-methylbenzoate (CAS No. 79538-30-0): A Comprehensive Overview

Methyl 2,6-difluoro-4-methylbenzoate, identified by its CAS number 79538-30-0, is a fluorinated aromatic ester that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its 2,6-difluoro and 4-methyl substituents on the benzoate backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 2,6-difluoro-4-methylbenzoate contribute to its reactivity and stability, making it a versatile building block in organic synthesis. The presence of fluorine atoms at the 2 and 6 positions enhances the compound's electronic properties, influencing its interaction with biological targets. This feature is particularly relevant in the development of drugs targeting enzymes and receptors with high specificity.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability and bioavailability. Methyl 2,6-difluoro-4-methylbenzoate aligns with this trend, offering a promising scaffold for drug discovery. Its application in the synthesis of fluorinated analogs has been explored in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of Methyl 2,6-difluoro-4-methylbenzoate is its role in the development of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is often associated with various diseases. By incorporating fluorine atoms into kinase inhibitors, researchers can enhance binding affinity and selectivity. For instance, studies have demonstrated that fluorinated benzoate derivatives exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further development.

The synthesis of Methyl 2,6-difluoro-4-methylbenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of methyl benzoate followed by selective fluorination at the 2 and 6 positions. The introduction of the methyl group at the 4-position further refines the compound's structure, enhancing its reactivity in subsequent transformations. These synthetic strategies have been optimized to ensure high yields and purity, making Methyl 2,6-difluoro-4-methylbenzoate a reliable reagent for research purposes.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 2,6-difluoro-4-methylbenzoate's properties. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have shown that the fluorine atoms play a crucial role in stabilizing the binding conformation of the compound with its target enzymes. This knowledge has been instrumental in designing more effective and selective kinase inhibitors.

The pharmaceutical industry has recognized the potential of Methyl 2,6-difluoro-4-methylbenzoate as a key intermediate in drug development. Several companies have incorporated this compound into their research pipelines for the discovery of novel therapeutics. Its versatility and well-characterized properties make it an attractive choice for medicinal chemists seeking to develop next-generation drugs.

In conclusion, Methyl 2,6-difluoro-4-methylbenzoate (CAS No. 79538-30-0) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated compounds, Methyl 2,6-difluoro-4-methylbenzoate is poised to play an increasingly important role in drug discovery and development.